Cas no 13290-16-9 (2-(4-methylphenyl)sulfanylethan-1-ol)

• Product Name: 2-(4-methylphenyl)sulfanylethan-1-ol
• CAS No: 13290-16-9
• MF: C₉H₁₂OS
• MW: 168.255981445313
• MDL: MFCD00020613
• CID: 208712
• PubChem ID: 83313
• Update Time: 2025-07-31

2-(4-methylphenyl)sulfanylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-[(4-methylphenyl)thio]-
• 2-(4-methylphenyl)sulfanylethanol
• 2-(4-TOLYLTHIO)ETHANOL
• 2-(P-TOLYLTHIO)-ETHANOL
• 2-[(4-methylphenyl)sulfanyl]ethanol
• AI3-36461
• Ethanol, 2-((4-methylphenyl)thio)-
• 2-[(4-Methylphenyl)thio]ethanol
• 2-(4-methylphenyl)sulfanylethan-1-ol
• Z149178580
• 2-[(4-Methylphenyl)sulfanyl]ethanol #
• Ethanol, 2-[(4-methylphenyl)thio]-
• MFCD00020613
• SCHEMBL1710073
• CHEMBL124019
• DTXSID3065401
• 2-[(4-methylphenyl)sulfanyl]ethan-1-ol
• AKOS005216097
• 2-(P-tolylthio)ethan-1-ol
• EN300-1252419
• 2-(p-Tolylthio)ethanol
• 13290-16-9
• CS-0337823
• KYCQIPSCAOIEKN-UHFFFAOYSA-N

• MDL： MFCD00020613
• Inchi： 1S/C9H12OS/c1-8-2-4-9(5-3-8)11-7-6-10/h2-5,10H,6-7H2,1H3
• InChI Key： KYCQIPSCAOIEKN-UHFFFAOYSA-N
• SMILES： S(CCO)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 168.06096
• Monoisotopic Mass: 168.060886
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 97.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.5
• XLogP3: 2.1

Experimental Properties

• Density: 1.11
• Boiling Point: 282°Cat760mmHg
• Flash Point: 137.6°C
• Refractive Index: 1.581
• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers